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Compound of Interest

Compound Name: 5-Isopropyl-3-methylphenol

Cat. No.: B155287 Get Quote

Introduction: Unveiling a Niche Phenolic for
Sensory Innovation
In the vast palette of molecules available to flavorists and perfumers, phenols represent a class

of aromatic compounds renowned for their potent and distinctive sensory characteristics, often

described as medicinal, smoky, and spicy. Within this family, 5-Isopropyl-3-methylphenol
(CAS No. 3228-03-3) emerges as a specialty chemical with unique potential.[1][2] Unlike its

more ubiquitous isomers, thymol and carvacrol, 5-Isopropyl-3-methylphenol is less prevalent

in nature, making it a valuable tool for synthetic and creative applications.[3][4]

This guide serves as a comprehensive technical resource for researchers and product

developers. It moves beyond a simple recitation of properties to provide a Senior Application

Scientist's perspective on its practical application, grounded in established chemical principles

and analytical validation. We will explore its role not just as a direct sensory contributor but,

more critically, as a versatile synthetic intermediate for crafting novel flavor and fragrance

ingredients. The structural uniqueness of 5-Isopropyl-3-methylphenol, with its specific meta-

substitution pattern, offers distinct steric and electronic properties that can be exploited to

achieve sensory profiles unattainable with other phenolic isomers.

Physicochemical & Sensory Profile
A thorough understanding of a material's fundamental properties is the bedrock of successful

application. 5-Isopropyl-3-methylphenol is a colorless liquid characterized by a phenolic
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framework that imparts woody and spicy aromas. Its solubility in organic solvents and limited

aqueous solubility are key considerations for its incorporation into various matrices.

Property Value Source(s)

CAS Number 3228-03-3 [1]

Synonyms
m-Cymen-5-ol, 3-Isopropyl-5-

methylphenol
[1]

Molecular Formula C₁₀H₁₄O [5]

Molecular Weight 150.22 g/mol [1][5]

Appearance Colorless liquid

Sensory Profile Woody, Spicy, Phenolic

Solubility
Limited in water; soluble in

organic solvents (e.g., ethanol)

Storage

Store at 2-8°C in amber glass,

protected from light and

oxidation

Part 1: Application in Fragrance Chemistry
The primary value of 5-Isopropyl-3-methylphenol in modern perfumery lies in its function as a

versatile building block, or synthetic intermediate. While its intrinsic woody-spicy character can

be used as a minor modifier, its true potential is unlocked through chemical derivatization,

allowing for the creation of novel captive aroma chemicals. The hydroxyl group is a prime

reaction site for transformations like etherification and esterification, which can dramatically

alter the olfactory profile by increasing molecular weight and modifying polarity.

Protocol 1: Synthesis of a Novel Woody-Amber
Aroma Chemical via Etherification
This protocol details a hypothetical Williamson ether synthesis to convert 5-Isopropyl-3-
methylphenol into a novel ether, potentially shifting its sensory profile from a sharp phenolic to
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a softer, more substantive woody-amber character. The choice of an alkylating agent with a

branched or cyclic structure is deliberate, aiming to increase molecular complexity and

substantivity on the skin.

Objective: To transform the phenolic starting material into a novel fragrance ether (5-

(allyloxy)-1-isopropyl-3-methylbenzene) to modify and enhance its olfactory properties.

Materials:

5-Isopropyl-3-methylphenol (98%+ purity)

Sodium hydride (60% dispersion in mineral oil)

Allyl bromide

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether

Magnesium sulfate (anhydrous)

Rotary evaporator, magnetic stirrer, heating mantle, condenser, dropping funnel, separatory

funnel

Thin Layer Chromatography (TLC) plates (silica gel)

Step-by-Step Methodology:

Reaction Setup: Under an inert atmosphere (e.g., nitrogen), add sodium hydride (1.2

equivalents) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir

bar, condenser, and dropping funnel. Add anhydrous THF to create a slurry.

Deprotonation (Alkoxide Formation): Dissolve 5-Isopropyl-3-methylphenol (1.0 equivalent)

in anhydrous THF and add it dropwise to the sodium hydride slurry at 0°C. Causality: This is

a classic acid-base reaction. The strongly basic hydride ion deprotonates the acidic phenolic
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hydroxyl group to form a sodium phenoxide intermediate. This nucleophilic alkoxide is

essential for the subsequent substitution reaction.

Nucleophilic Substitution (Ether Formation): After stirring for 30 minutes, add allyl bromide

(1.1 equivalents) dropwise to the reaction mixture. Allow the reaction to warm to room

temperature and then gently reflux for 4-6 hours. Causality: The generated phenoxide

attacks the electrophilic carbon of the allyl bromide in an Sₙ2 reaction, displacing the

bromide and forming the desired ether linkage.

Reaction Monitoring: Monitor the reaction's progress using TLC, comparing the reaction

mixture to a spot of the starting material. The disappearance of the starting phenol and the

appearance of a new, less polar spot indicates a successful reaction.

Workup: Cool the reaction to 0°C and cautiously quench by the slow addition of saturated

aqueous NH₄Cl solution to neutralize any remaining sodium hydride.

Extraction: Transfer the mixture to a separatory funnel and extract three times with diethyl

ether. Combine the organic layers. Causality: The desired ether product is significantly more

soluble in the organic solvent (diethyl ether) than in the aqueous phase, allowing for its

efficient separation from inorganic salts.

Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium

sulfate, filter, and concentrate the solvent using a rotary evaporator.

Final Purification: Purify the crude product via column chromatography on silica gel to yield

the pure 5-(allyloxy)-1-isopropyl-3-methylbenzene.

Characterization: Confirm the structure of the final product using analytical techniques such

as GC-MS and NMR spectroscopy. Conduct sensory evaluation on a smelling strip at various

dilutions in ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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